BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Handling Guide for 1-
Phenylazo-2-anthrol (Sudan I)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Phenylazo-2-anthrol

Cat. No.: B15473898

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 1-
Phenylazo-2-anthrol, also known as Sudan I. Adherence to these procedures is vital for
ensuring laboratory safety and minimizing risks associated with this chemical.

Hazard Identification and Safety Precautions

1-Phenylazo-2-anthrol (CAS No. 842-07-9) is classified with several hazards that necessitate
careful handling.[1] It is suspected of causing genetic defects and cancer.[1][2] Furthermore, it
may cause an allergic skin reaction and is harmful to aquatic life with long-lasting effects.

Emergency Overview: The substance appears as brown crystals.[3] In case of exposure, it is
critical to follow first-aid measures immediately. For skin contact, wash with plenty of soap and
water. If inhaled, move to fresh air.[3] In case of eye contact, rinse immediately with plenty of
water.[1][3] If ingested, drink water and consult a physician.[3]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory when handling 1-Phenylazo-2-
anthrol to prevent exposure. The following table summarizes the recommended PPE.
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PPE Category Item Specifications and Use

Required for all handling

) ) procedures to protect against
] Safety Glasses with Side
Eye and Face Protection ) splashes and dust.[4] A face
Shields or Goggles )
shield may be necessary for

splash-prone activities.[4][5]

Natural rubber, neoprene, or
nitrile gloves are
recommended for handling.[4]

Hand Protection Chemical-Resistant Gloves Regularly inspect gloves for
signs of degradation or
puncture and replace them as
needed.[6]

A lab coat should be worn to

] protect clothing.[4][7] For
] Laboratory Coat or Chemical- -
Body Protection ] ) larger quantities or splash
Resistant Suit ] ] ]
risks, a chemical-resistant

apron or suit is advised.[5][7]

Use a NIOSH-approved

respirator when there is a
Respiratory Protection Air-Purifying Respirator potential for inhalation of dust,

especially in poorly ventilated

areas.[8]

Operational Plan for Safe Handling

A systematic approach to handling 1-Phenylazo-2-anthrol is essential to maintain a safe
laboratory environment.

Engineering Controls

o Ventilation: Always handle this chemical in a well-ventilated area.[1][3] The use of a chemical
fume hood is strongly recommended to minimize inhalation exposure.[9]
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o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible in the immediate work area.[3][9]

Hygiene Measures

e Avoid contact with skin, eyes, and clothing.[3]
e Do not eat, drink, or smoke in areas where the chemical is handled.
e Wash hands thoroughly after handling and before any breaks.[1]

o Contaminated work clothing should not be allowed out of the workplace and must be washed
before reuse.[1]

First Aid Procedures

¢ If on Skin: Immediately wash with plenty of soap and water. If skin irritation or a rash occurs,
seek medical advice.[1]

¢ If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and seek medical attention if irritation persists.[1]

« If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention.[3]

o If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[3]

Disposal Plan

Proper disposal of 1-Phenylazo-2-anthrol and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Disposal: Dispose of the chemical and its container in accordance with local, regional,
and national regulations. This should be done through an approved waste disposal plant.[1]

o Contaminated Materials: Any materials that have come into contact with 1-Phenylazo-2-
anthrol, such as gloves, lab coats, and absorbent paper, should be treated as hazardous
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waste and disposed of accordingly.

¢« Environmental Precautions: Avoid release to the environment.

Safe Handling and Disposal Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of 1-
Phenylazo-2-anthrol.

Safe Handling and Disposal Workflow for 1-Phenylazo-2-anthrol
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Caption: Workflow for handling and disposing of 1-Phenylazo-2-anthrol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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